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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanone

Cat. No.: B151909

Essential Safety and Handling Guide for 4,4-
Difluorocyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
4,4-Difluorocyclohexanone (CAS No. 22515-18-0). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

4,4-Difluorocyclohexanone is a chemical that poses several hazards. It is known to cause
skin irritation, serious eye irritation, and may lead to respiratory irritation[1][2][3][4]. It is
classified as a combustible solid. Therefore, it is imperative to handle this compound with
appropriate personal protective equipment and in a well-ventilated area[1][2][3].

Hazard Summary:
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Hazard Statement

GHS Classification

Causes skin irritation

Skin Irritation, Category 2

Causes serious eye irritation

Serious Eye Irritation, Category 2/2A

May cause respiratory irritation

Specific target organ toxicity — single exposure,

Category 3

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4,4-

Difluorocyclohexanone to minimize exposure and ensure personal safety.

PPE Category

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved safety goggles. A
face shield is recommended where splashing is
a risk[1][2].

Skin Protection

Chemical-resistant gloves (materials to be
selected based on breakthrough time).
Impervious clothing or a lab coat should be worn

to prevent skin contact[1][2].

Respiratory Protection

To be used in case of inadequate ventilation or
when dust/aerosols may be generated. A
NIOSH-approved respirator is recommended[2].

Foot Protection

Safety shoes are recommended|[2].

Operational Plan: Handling and Storage

Handling:

e Avoid contact with skin and eyes[1].
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Avoid the formation of dust and aerosols[1].

Ensure adequate exhaust ventilation where the chemical is handled[1].

Do not eat, drink, or smoke when using this product[2].

Wash hands thoroughly after handling[3].

Storage:

o Keep the container tightly closed in a dry and well-ventilated place[1][3].

» Store in a cool place[1].

o Store locked up[2][3].

Emergency Procedures

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

you feel unwell[2][3].

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ] ) )
clothing and wash it before reuse. If skin

irritation occurs, get medical advice[2][3].

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical attention[1][2][3].

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

medical attention if you feel unwell[3].

Disposal Plan
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All waste materials, including contaminated PPE and empty containers, must be treated as
hazardous waste.

Chemical Disposal: Dispose of the contents at an approved waste disposal plant[2][3]. Do
not let the product enter drains[1].

o Container Disposal: Dispose of the container in accordance with licensed collector's sorting
instructions|[2].

o Labeling: All hazardous waste containers must be clearly labeled with "HAZARDOUS
WASTE" and the chemical name[5].

o Storage of Waste: Keep waste containers tightly capped and segregate them according to
compatibility[5].

Workflow for Handling 4,4-Difluorocyclohexanone
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Caption: Workflow for the safe handling and disposal of 4,4-Difluorocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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